Cas no 134821-23-1 (3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione)

• Product Name: 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione
• CAS No: 134821-23-1
• MF: C₁₀H₈ClNOS₂
• MW: 257.759618759155
• MDL: MFCD03448309
• CID: 1236465
• PubChem ID: 805240
• Update Time: 2025-08-04

3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinethione, 3-(3-chlorobenzoyl)-
• 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione
• DTXSID101225498
• (3-Chlorophenyl)(2-thioxothiazolidin-3-yl)methanone
• EN300-302437
• (3-chlorophenyl)-(2-sulfanylidene-1,3-thiazolidin-3-yl)methanone
• CCG-113600
• SR-01000505276
• SR-01000505276-1
• EU-0080340
• NS-03949
• AKOS001669840
• CS-0269103
• SCHEMBL10047918
• 134821-23-1
• (3-Chlorophenyl)(2-thioxo-3-thiazolidinyl)methanone

• MDL： MFCD03448309
• Inchi： 1S/C10H8ClNOS2/c11-8-3-1-2-7(6-8)9(13)12-4-5-15-10(12)14/h1-3,6H,4-5H2
• InChI Key： OBOMPSMXLUJNTD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1C(=S)SCC1)=O

Computed Properties

• Exact Mass: 256.97374
• Monoisotopic Mass: 256.9735839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 20.31

Additional information on 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione

Introduction to 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione (CAS No. 134821-23-1)

3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione, also known by its CAS number 134821-23-1, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazolidine class and has garnered attention due to its potential therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer research.

The molecular structure of 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione consists of a thiazolidine ring with a 3-chlorobenzoyl substituent. The thiazolidine ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which contributes to its unique chemical properties and biological activities. The presence of the 3-chlorobenzoyl group enhances the compound's lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione. One notable area of research is its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione may have potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione has shown promising anti-cancer activities. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings highlight the potential of 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione as a novel anti-cancer agent.

The synthesis of 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione has been extensively studied and optimized to improve yield and purity. Common synthetic routes involve the reaction of 2-aminothiophenol with 3-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then cyclized under appropriate conditions to form the thiazolidine ring. These synthetic methods are scalable and can be adapted for large-scale production in pharmaceutical settings.

The safety profile of 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione is an important consideration for its potential clinical applications. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety in humans. Ongoing research aims to address these concerns and provide comprehensive data on the safety and efficacy of 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione.

In conclusion, 3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione (CAS No. 134821-23-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Continued research and clinical trials will further elucidate its therapeutic potential and contribute to advancements in healthcare.